Cas no 2034370-46-0 (1-methoxy-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}naphthalene-2-carboxamide)

• Product Name: 1-methoxy-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}naphthalene-2-carboxamide
• CAS No: 2034370-46-0
• MF: C₂₂H₁₉N₃O₅S
• MW: 437.46836400032
• CID: 5406904
• Update Time: 2025-05-20

1-methoxy-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]naphthalene-2-carboxamide
• 1-methoxy-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}naphthalene-2-carboxamide

• Inchi： 1S/C22H19N3O5S/c1-14-13-20(24-30-14)25-31(27,28)17-10-8-16(9-11-17)23-22(26)19-12-7-15-5-3-4-6-18(15)21(19)29-2/h3-13H,1-2H3,(H,23,26)(H,24,25)
• InChI Key： DWPXUCZLQGAQIR-UHFFFAOYSA-N
• SMILES： C1(OC)=C2C(C=CC=C2)=CC=C1C(NC1=CC=C(S(NC2C=C(C)ON=2)(=O)=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 1-methoxy-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}naphthalene-2-carboxamide

1-Methoxy-N-{4-[(5-Methyl-1,2-Oxazol-3-Yl)Sulfamoyl]Phenyl}Naphthalene-2-Carboxamide

The compound with CAS No 2034370-46-0, known as 1-methoxy-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}naphthalene-2-carboxamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a naphthalene ring system, a methoxy group, and a sulfamoyl group attached to a phenyl ring. The presence of the 5-methyl-1,2-oxazole moiety further adds to its structural complexity and functional diversity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The naphthalene core is known for its aromatic stability and ability to participate in various π-interactions, making it a valuable component in medicinal chemistry. The methoxy group enhances the compound's solubility and bioavailability, while the sulfamoyl group introduces hydrogen bonding capabilities, which are crucial for molecular recognition and binding affinity.

The 5-methyl-1,2-oxazole substituent is particularly interesting due to its ability to act as a bioisostere in certain drug design strategies. This group can mimic the electronic and steric properties of other functional groups, thereby offering flexibility in optimizing pharmacokinetic profiles. Recent research has demonstrated that such modifications can significantly improve the potency and selectivity of bioactive molecules.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereocontrol during the synthesis. These methods are not only efficient but also environmentally friendly, aligning with the principles of green chemistry.

From an application standpoint, 1-methoxy-N-{4-[(5-methyl-1,2-oxazol-3-Yl)sulfamoyl]phenyl}naphthalene-2-carboxamide has shown promise in several therapeutic areas. Preclinical studies suggest that it may exhibit anti-inflammatory and antiproliferative activities, making it a potential candidate for treating conditions such as cancer and autoimmune diseases. Additionally, its unique structure allows for further functionalization, enabling researchers to explore its utility in other therapeutic contexts.

The integration of computational chemistry tools has played a pivotal role in understanding the molecular properties of this compound. Molecular docking studies have revealed that it can bind effectively to various protein targets, including kinases and proteases. Such insights are invaluable for guiding further optimization efforts and accelerating the drug development process.

In conclusion, 1-methoxy-N-{4-[(5-methyl-1,2-Oxazol-3-Yl)Sulfamoyl]Phenyl}Naphthalene-2-Carboxamide (CAS No 2034370-46-X) represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. Its intricate structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a key player in future drug discovery endeavors.